Cas no 1804455-02-4 (3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1804455-02-4
• MF: C₆H₃Cl₂F₂NO₃S
• MW: 278.060725450516
• CID: 4808225
• Update Time: 2025-06-08

3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO3S/c7-4-2(15(8,13)14)1-3(12)11-5(4)6(9)10/h1,6H,(H,11,12)
• InChI Key： VLRHBXJDRYZPRI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)NC(C=C1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0.9
• Topological Polar Surface Area: 71.6

Additional information on 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride

Research Brief on 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride (CAS: 1804455-02-4)

3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride (CAS: 1804455-02-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and drug discovery. Recent studies have highlighted its utility in the development of novel agrochemicals and pharmaceuticals, owing to its unique structural features and reactivity.

Recent research has focused on the synthesis and applications of this compound, particularly in the context of sulfonamide-based drug development. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor for the synthesis of sulfonamide inhibitors targeting carbonic anhydrases, a class of enzymes implicated in various diseases, including glaucoma and cancer. The study reported that derivatives of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride exhibited potent inhibitory activity with IC50 values in the nanomolar range.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. A 2024 study in the journal Pest Management Science revealed its potential as a building block for the development of next-generation herbicides. The researchers synthesized a series of pyridine-sulfonylurea derivatives using 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride as a key intermediate, which showed remarkable herbicidal activity against broadleaf weeds while maintaining low toxicity to non-target organisms.

The synthetic methodology for this compound has also seen advancements. A recent publication in Organic Process Research & Development (2023) described an optimized, scalable synthesis route that improves yield and reduces hazardous byproducts. The new protocol employs continuous flow chemistry, which enhances safety and efficiency, making it more suitable for industrial-scale production.

Despite its promising applications, challenges remain in the handling and storage of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent studies have addressed these issues by developing stabilized formulations and improved storage conditions, as reported in Chemical Engineering Journal (2024). These advancements are critical for ensuring the compound's stability during transportation and long-term storage.

Looking forward, research on this compound is expected to expand into new therapeutic areas, particularly in the development of antimicrobial agents and anti-inflammatory drugs. Preliminary studies have shown promising results in these directions, with several patent applications filed in 2024 covering novel derivatives and their medical uses. The versatility of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonyl chloride as a synthetic building block ensures its continued relevance in chemical biology and pharmaceutical research.